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Compound of Interest

Compound Name: 4-Hexyloxyphenylboronic acid

Cat. No.: B038556 Get Quote

In the dynamic landscape of pharmaceutical research and development, the meticulous

handling of chemical reagents is paramount to both personnel safety and experimental

integrity. This guide serves as an essential resource for laboratory professionals working with

4-Hexyloxyphenylboronic acid, providing in-depth safety protocols, operational procedures,

and disposal directives. As Senior Application Scientists, our goal is to empower you with the

knowledge to not only utilize our products effectively but also to maintain a secure and

compliant laboratory environment.

Understanding the Hazard Profile
4-Hexyloxyphenylboronic acid (CAS No. 121219-07-8) is a key building block in organic

synthesis. While boronic acids are generally stable solids, it is crucial to recognize their

potential hazards to mitigate risks.[1] The primary hazards associated with this compound are

skin and eye irritation.[2][3]

Globally Harmonized System (GHS) Classification:
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Hazard Class Category
Hazard
Statement(s)

Pictogram Signal Word

Skin Irritation 2
H315: Causes

skin irritation
GHS07[2] Warning[2]

Eye Irritation 2

H319: Causes

serious eye

irritation

GHS07[2] Warning[2]

This classification underscores the necessity for stringent adherence to personal protective

equipment (PPE) protocols to prevent direct contact.

Core Directive: Personal Protective Equipment
(PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the mandatory PPE for handling 4-Hexyloxyphenylboronic acid, with

a rationale rooted in the compound's hazard profile.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[4][5]

Protects eyes from airborne

dust particles and accidental

splashes, preventing serious

irritation.[4]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[4]

Prevents skin contact and

subsequent irritation. Gloves

should be inspected for

integrity before each use and

changed immediately if

contaminated.[4]

Body Protection

A flame-resistant lab coat, fully

buttoned, worn over long pants

and closed-toe shoes.[4]

Shields the skin from

accidental spills and contact

with the solid compound.[4]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound,

especially when there is a risk

of generating dust.[4]

Minimizes the risk of

respiratory tract irritation from

inhalation of fine particles.

Operational Plan: A Step-by-Step Handling
Procedure
Adherence to a systematic workflow is critical for minimizing exposure and ensuring

reproducible experimental outcomes.

Preparation
Engineering Controls: All handling of 4-Hexyloxyphenylboronic acid should be conducted

in a well-ventilated area, preferably within a certified chemical fume hood to control airborne

particles.[6] Ensure that a safety shower and eyewash station are readily accessible.[2]
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Work Area: The designated workspace should be clean, organized, and free of any

unnecessary materials to prevent cross-contamination and accidents.

Handling
Donning PPE: Before handling the chemical, put on all the required personal protective

equipment as detailed in the table above.

Transferring the Compound: When transferring the solid, use appropriate tools like a spatula

to avoid generating dust.[4] Keep the container of 4-Hexyloxyphenylboronic acid tightly

closed when not in use.[4]

Post-Handling: After handling, thoroughly wash your hands with soap and water, even if

gloves were worn.[4]

Workflow for Safe Handling
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Preparation

Donning PPE

Chemical Handling

Post-Handling & Disposal

Verify Fume Hood Functionality

Ensure Access to Eyewash/Shower

Clean and Prepare Work Area

Wear Safety Goggles/Face Shield

Don Nitrile Gloves

Wear Lab Coat and Closed-Toe Shoes

Use N95 Respirator

Weigh Compound in Fume Hood

Transfer with Spatula (Avoid Dust)

Keep Container Tightly Sealed

Decontaminate Work Surface

Dispose of Contaminated PPE Segregate Chemical Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Hexyloxyphenylboronic acid.
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Emergency Procedures: A Rapid Response Plan
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Situation First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, while holding the eyelids

open. Seek immediate medical attention.[5]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and plenty of

water.[7] If skin irritation occurs, seek medical

advice.[8]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and drink 2-4 cupfuls of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Spills

Evacuate the area. Wear appropriate PPE and

sweep or vacuum up the spilled material,

placing it into a suitable, labeled container for

disposal. Avoid generating dust.[5]

Disposal Plan: Responsible Waste Management
Proper disposal of 4-Hexyloxyphenylboronic acid and its contaminated materials is a critical

aspect of laboratory safety and environmental responsibility.

Waste Classification: 4-Hexyloxyphenylboronic acid and any materials contaminated with

it must be treated as hazardous waste.[9]
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Waste Segregation: Use separate, clearly labeled, and sealed containers for solid and liquid

waste.[9]

Labeling: All waste containers must be prominently labeled as "Hazardous Waste" and

include the full chemical name.[9]

Solid Waste: Contaminated items such as gloves, weighing paper, and pipette tips should be

collected in a designated, sealed container for solid hazardous waste.[9]

Liquid Waste: Solutions containing this compound should be collected in a labeled, sealed

container for liquid hazardous waste.[9]

Decontamination: Glassware should be rinsed with a suitable organic solvent (e.g., acetone

or ethanol), and the rinsate collected as hazardous liquid waste. A subsequent wash with a

basic solution can help remove residual boronic acid.[9]

Institutional Procedures: Always adhere to your institution's specific guidelines for hazardous

waste pickup and disposal.

By integrating these safety and handling protocols into your daily laboratory practices, you

contribute to a culture of safety and ensure the integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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